1,2-Dibutylguanidine;phosphoric acid
Description
1,2-Dibutylguanidine;phosphoric acid is a compound formed by the combination of 1,2-dibutylguanidine (an organic guanidine derivative) and phosphoric acid (H₃PO₄). Guanidine derivatives are known for their strong basicity due to the resonance-stabilized guanidinium ion, while phosphoric acid is a weak inorganic acid with three replaceable protons. This combination likely results in a phosphate salt or complex with applications in catalysis, polymer synthesis, or specialty chemicals .
Properties
IUPAC Name |
1,2-dibutylguanidine;phosphoric acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H21N3.H3O4P/c1-3-5-7-11-9(10)12-8-6-4-2;1-5(2,3)4/h3-8H2,1-2H3,(H3,10,11,12);(H3,1,2,3,4) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPMQNVVUCKLKNX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=NCCCC)N.OP(=O)(O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H24N3O4P |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.28 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Data Tables
Table 1: Physical and Chemical Properties
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